Cas no 2680835-51-0 (5-{(tert-butoxy)carbonylamino}-4-methoxy-2-nitrobenzoic acid)

• Product Name: 5-{(tert-butoxy)carbonylamino}-4-methoxy-2-nitrobenzoic acid
• CAS No: 2680835-51-0
• MF: C₁₃H₁₆N₂O₇
• MW: 312.275343894959
• CID: 5636089
• PubChem ID: 165923491
• Update Time: 2025-07-25

5-{(tert-butoxy)carbonylamino}-4-methoxy-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680835-51-0
• 5-{[(tert-butoxy)carbonyl]amino}-4-methoxy-2-nitrobenzoic acid
• EN300-28292433
• 5-{(tert-butoxy)carbonylamino}-4-methoxy-2-nitrobenzoic acid

• Inchi： 1S/C13H16N2O7/c1-13(2,3)22-12(18)14-8-5-7(11(16)17)9(15(19)20)6-10(8)21-4/h5-6H,1-4H3,(H,14,18)(H,16,17)
• InChI Key： APBBEPPDSNVATH-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=O)O)C(=CC=1OC)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 312.09575085g/mol
• Monoisotopic Mass: 312.09575085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 131Ų

Additional information on 5-{(tert-butoxy)carbonylamino}-4-methoxy-2-nitrobenzoic acid

Introduction to 5-{(tert-butoxy)carbonylamino}-4-methoxy-2-nitrobenzoic Acid (CAS No. 2680835-51-0)

5-{(tert-butoxy)carbonylamino}-4-methoxy-2-nitrobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2680835-51-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of nitrobenzoic acids, characterized by the presence of a nitro group and an amine functionality protected by a tert-butoxycarbonyl (Boc) group. The structural features of this molecule make it a valuable intermediate in the synthesis of more complex pharmaceutical agents, particularly those targeting neurological and inflammatory disorders.

The nitro group at the 2-position and the methoxy group at the 4-position contribute to the unique electronic and steric properties of this benzoic acid derivative. These substituents influence its reactivity, solubility, and interaction with biological targets, making it a versatile building block in medicinal chemistry. The Boc-protected amine moiety enhances stability during synthetic processes, allowing for controlled modifications without premature deprotection or degradation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 5-{(tert-butoxy)carbonylamino}-4-methoxy-2-nitrobenzoic acid has emerged as a key intermediate in the synthesis of potential drug candidates for conditions such as pain management, neurodegenerative diseases, and autoimmune disorders. Its structural motif is reminiscent of established pharmacophores found in approved medications, suggesting its potential utility in drug discovery programs.

One of the most compelling aspects of this compound is its role in the development of neuroprotective agents. The nitrobenzoic acid scaffold is frequently encountered in molecules that modulate central nervous system (CNS) activity. For instance, derivatives of nitrobenzoic acids have shown promise in preclinical studies as inhibitors of enzymes involved in neuroinflammation, such as COX-2 and lipoxygenase pathways. The presence of both nitro and methoxy groups allows for fine-tuning of electronic properties, which can enhance binding affinity to specific biological targets.

Moreover, the Boc-protection of the amine group provides synthetic chemists with greater flexibility in designing multi-step synthetic routes. This protection strategy prevents unwanted side reactions while allowing for selective functionalization at other positions on the aromatic ring. Such control is crucial in constructing complex molecules with high precision, minimizing impurities that could compromise pharmaceutical quality.

Recent advancements in computational chemistry have further highlighted the significance of 5-{(tert-butoxy)carbonylamino}-4-methoxy-2-nitrobenzoic acid as a scaffold for drug design. Molecular modeling studies indicate that this compound can interact with biological targets through multiple binding modes, enhancing its potential as a lead compound for drug development. Specifically, its ability to engage with both hydrophobic and polar pockets on protein surfaces suggests broad applicability across different therapeutic areas.

In addition to its pharmacological relevance, this compound has been explored in material science applications due to its aromatic structure and functional groups. Researchers have investigated its potential use in designing organic semiconductors and light-emitting diodes (OLEDs), where nitro-substituted benzoic acids contribute to electron transport properties. Such interdisciplinary applications underscore the versatility of this chemical entity.

The synthesis of 5-{(tert-butoxy)carbonylamino}-4-methoxy-2-nitrobenzoic acid typically involves multi-step organic transformations starting from commercially available precursors like 4-methoxy-2-nitrobenzoic acid. Key steps include selective nitration or diazotization followed by reductive amination or direct amide bond formation with Boc-protected ammonia equivalents. Advances in catalytic methods have improved yields and reduced reaction times, making large-scale production more feasible.

Quality control and analytical characterization are critical for ensuring the purity and consistency of this compound. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to verify structural integrity and detect impurities. These analytical methods align with international pharmacopeial standards, ensuring compliance with regulatory requirements for pharmaceutical use.

The growing interest in 5-{(tert-butoxy)carbonylamino}-4-methoxy-2-nitrobenzoic acid has also spurred innovation in synthetic methodologies aimed at improving scalability and sustainability. Green chemistry principles are being increasingly adopted, such as using solvent-free reactions or biocatalytic approaches to minimize waste generation. Such efforts not only enhance cost-efficiency but also contribute to environmental stewardship in pharmaceutical manufacturing.

In conclusion, 5-{(tert-butoxy)carbonylamino}-4-methoxy-2-nitrobenzoic acid (CAS No. 2680835-51-0) represents a structurally fascinating and functionally versatile compound with significant implications for drug discovery and material science applications. Its unique combination of substituents—particularly the nitro group, methoxy group, and Boc-protected amine—makes it an invaluable intermediate for synthesizing novel therapeutic agents targeting neurological and inflammatory diseases. As research continues to uncover new applications for this compound, its importance is likely to grow further within both academic laboratories and industrial settings.